Cas no 72286-34-1 (2-phenyl-1,3-thiazinan-4-one)

• Product Name: 2-phenyl-1,3-thiazinan-4-one
• CAS No: 72286-34-1
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 977052
• PubChem ID: 101178
• Update Time: 2025-04-19

2-phenyl-1,3-thiazinan-4-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,3-thiazinan-4-one
• 4H-1,3-thiazin-4-one, tetrahydro-2-phenyl-
• NSC522172
• 72286-34-1
• Tetrahydro-2-phenyl-4H-1,3-thiazin-4-one
• BRN 0149651
• NSC 522172
• NSC-522172
• DB-222208

• Inchi： 1S/C10H11NOS/c12-9-6-7-13-10(11-9)8-4-2-1-3-5-8/h1-5,10H,6-7H2,(H,11,12)
• InChI Key： VZWNUWCMQQDYER-UHFFFAOYSA-N
• SMILES： S1CCC(NC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes